Cas no 2137761-36-3 (N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide)

• Product Name: N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide
• CAS No: 2137761-36-3
• MF: C₈H₁₈F₂N₂O₂S
• MW: 244.30252790451
• MDL: MFCD31429017
• CID: 5278586
• PubChem ID: 165444507
• Update Time: 2025-05-20

N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-
• N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide

• MDL： MFCD31429017
• Inchi： 1S/C8H18F2N2O2S/c1-6(2)15(13,14)12-8(3,4-5-11)7(9)10/h6-7,12H,4-5,11H2,1-3H3
• InChI Key： HZSCCOAMXISXMJ-UHFFFAOYSA-N
• SMILES： CC(S(NC(C(F)F)(C)CCN)(=O)=O)C

Additional information on N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide

Introduction to N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide (CAS No. 2137761-36-3)

N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2137761-36-3, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates several key functional groups, including an amino group, a difluoro group, and a sulfonamide moiety, which contribute to its distinct reactivity and biological activity.

The presence of the amino group in the molecule suggests its potential role as a nucleophile in various chemical reactions, while the difluoro substitution enhances its lipophilicity and metabolic stability. These features make it a valuable candidate for further exploration in the synthesis of novel pharmaceutical agents. The sulfonamide group further adds to the compound's versatility, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. Fluorine atoms can modulate the electronic properties of molecules, leading to enhanced binding affinity and metabolic resistance. N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide exemplifies this trend, as its fluorinated backbone may contribute to prolonged half-life and reduced susceptibility to degradation by metabolic enzymes.

The compound's sulfonamide moiety is particularly noteworthy, as sulfonamides are a well-established class of pharmacophores with a wide range of therapeutic applications. They are known for their antimicrobial properties and have been successfully used in the treatment of infections caused by bacteria and parasites. Additionally, sulfonamides exhibit inhibitory effects on various enzymes and have been explored in the development of drugs targeting conditions such as diabetes and cancer.

Recent studies have highlighted the potential of N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide as a lead compound for drug discovery. Researchers have been investigating its interactions with biological targets to identify potential therapeutic applications. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer progression. The unique combination of functional groups in its structure makes it a promising candidate for further optimization through structure-based drug design approaches.

The synthesis of N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecule can be particularly challenging due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine into complex organic structures with high precision.

The pharmacological profile of this compound is still under investigation, but early studies indicate that it may possess desirable properties such as good solubility in both water and organic solvents, which is crucial for formulation development. Furthermore, its stability under various storage conditions makes it a practical candidate for further preclinical testing.

In conclusion, N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)propane-2-sulfonamide represents an exciting avenue for pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further exploration in drug development. As research continues to uncover new therapeutic applications for fluorinated compounds, this molecule may play a significant role in addressing unmet medical needs.